Cas no 262433-48-7 (2-{[3-(Dimethylamino)propyl]amino}-6-fluorobenzonitrile)

2-{[3-(Dimethylamino)propyl]amino}-6-fluorobenzonitrile structure
262433-48-7 structure
Product Name:2-{[3-(Dimethylamino)propyl]amino}-6-fluorobenzonitrile
CAS No:262433-48-7
MF:C12H16FN3
MW:221.273945808411
CID:2618727
PubChem ID:2780059
Update Time:2025-04-21

2-{[3-(Dimethylamino)propyl]amino}-6-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(dimethylamino)propylamino]-6-fluorobenzonitrile
    • CHEBI:194741
    • SCHEMBL2076159
    • 2-[3-(dimethylamino)propylamino]-6-luorobenzonitrile
    • 2-{[3-(dimethylamino)propyl]amino}-6-fluorobenzonitrile
    • AKOS017274382
    • 262433-48-7
    • 2-{[3-(Dimethylamino)propyl]amino}-6-fluorobenzonitrile
    • Inchi: 1S/C12H16FN3/c1-16(2)8-4-7-15-12-6-3-5-11(13)10(12)9-14/h3,5-6,15H,4,7-8H2,1-2H3
    • InChI Key: QOAPAPQPNXREAZ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1C#N)NCCCN(C)C

Computed Properties

  • Exact Mass: 221.13282569Da
  • Monoisotopic Mass: 221.13282569Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.1Ų
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